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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Quizalofop-P, a selective
post-emergence herbicide for the control of grass weeds, when used in combination with other
herbicides. The following sections detail experimental data, methodologies, and the nature of
interactions observed in various tank mixes.

Quantitative Data Summary

The efficacy of Quizalofop-P in tank mixtures can be synergistic, additive, or antagonistic
depending on the partner herbicide, target weed species, and environmental conditions. The
following tables summarize quantitative data from various studies, showcasing the performance
of Quizalofop-P combinations against different weeds.

Table 1: Interaction of Quizalofop-P-ethyl with 2,4-D Choline and Glufosinate for Volunteer
Corn Control
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Table 2: Interaction of Quizalofop-P-ethyl with ALS-Inhibiting Herbicides for Weedy Rice and

Barnyardgrass Control
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Table 3: Interaction of Quizalofop-P-ethyl with Contact Herbicides for Weedy Rice and

Barnyardgrass Control
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Table 4: Efficacy of Quizalofop-P-ethyl Combinations in Soybean
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Herbicide Application Rate (g Weed Control Soybean Seed
Treatment ai ha™) Efficiency (%) Yield (kg ha=?)
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Experimental Protocols

The methodologies for the key experiments cited are summarized below.

General Field Trial Protocol

A generalized workflow for field trials evaluating herbicide efficacy is as follows:

Click to download full resolution via product page

Figure 1. Generalized workflow for herbicide efficacy field trials.

Methodology for Interaction with 2,4-D and Glufosinate (Adapted from[1][2][9])
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Experimental Design: Field experiments were conducted using a randomized complete block
design with multiple replications.

Treatments: Quizalofop-P-ethyl was applied alone and in combination with 2,4-D choline
and/or glufosinate at different rates.

Application: Herbicides were applied post-emergence to volunteer corn at the V3 or V6
growth stages.

Data Collection: Volunteer corn control was visually rated at 14 and 28 days after treatment
(DAT). Density and biomass reduction were also measured.

Statistical Analysis: Data were subjected to analysis of variance (ANOVA). Colby's method
was used to determine the nature of the interaction (antagonistic, additive, or synergistic).[9]

Methodology for Interaction with ALS-Inhibiting Herbicides (Adapted from[3][4])

Experimental Design: Field studies were conducted to evaluate the interaction of quizalofop
with various ALS-inhibiting herbicides.

Treatments: Quizalofop was tank-mixed with herbicides such as penoxsulam, bispyribac,
and halosulfuron.

Application: Treatments were applied to weedy rice and barnyardgrass at specified growth
stages.

Data Collection: Weed control was visually assessed at 14 and 28 DAT. In some cases, a
sequential application of quizalofop was made to evaluate if initial antagonism could be

overcome.

Statistical Analysis: The interaction between herbicides was determined by comparing the
observed control with the expected control calculated using Colby's method.

Methodology for Interaction with Contact Herbicides (Adapted from[5])

o Experimental Design: Field experiments were set up to assess the interaction of quizalofop
with contact herbicides.
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o Treatments: Quizalofop was mixed with propanil, saflufenacil, bentazon, carfentrazone, or
thiobencarb.

o Application: The herbicide mixtures were applied to weedy rice and barnyardgrass. A second
application of quizalofop alone was applied 28 days after the initial treatment.

» Data Collection: Weed control was evaluated at 14, 28, and 42 days after the initial treatment
(DAIT).

 Statistical Analysis: Colby's method was employed to classify the interactions as
antagonistic, additive, or synergistic.

Herbicide Interaction Mechanisms

The interaction between Quizalofop-P and other herbicides can be complex. Antagonism is
frequently observed when graminicides are mixed with broadleaf herbicides.[9] The following
diagram illustrates the potential interactions.

Quizalofop-P

Often Antagonistic / Often Antagonistic [ Variable (Antagonistic to Neutral) \Generally Additive \Generally Additive

Generally Additive/Synergistic

Broadlegf Herbicides Grass & Brpad-Spectrum Herbicides

Other ACCase Inhibitors
(e.g., Clethodim)

Synthetic Auxins ALS Inhibitors Contact Herbicides
(e.g., 2,4-D, Dicamba) (e.g., Penoxsulam, Bispyribac) (e.g., Propanil, Bentazon)

Glufosinate Glyphosate
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Figure 2. Logical relationships of Quizalofop-P with other herbicide groups.

Conclusion

The combination of Quizalofop-P with other herbicides can provide broad-spectrum weed
control, but the potential for antagonism must be carefully considered. Tank mixtures with
synthetic auxin herbicides like 2,4-D and certain ALS inhibitors frequently result in reduced
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efficacy on grass weeds.[1][3][4][10][11] Increasing the rate of Quizalofop-P can sometimes
mitigate this antagonism.[1][2] In contrast, combinations with glufosinate and glyphosate are
generally additive.[1][12] For broadleaf weed control in crops like soybeans, tank mixes with
herbicides such as imazethapyr or chlorimuron ethyl have shown high efficacy.[6][7]
Researchers and professionals should consult specific experimental data and consider the
target weed spectrum and crop before implementing any Quizalofop-P herbicide combination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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